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Compound of Interest

Compound Name: Cefalonium dihydrate

Cat. No.: B6594796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of "Cefalonium dihydrate" susceptibility testing

results, drawing from available research to facilitate inter-laboratory understanding and

standardization. While direct inter-laboratory proficiency testing data for Cefalonium dihydrate
is not publicly available, this document synthesizes minimum inhibitory concentration (MIC)

data from various studies to offer a comparative perspective. Furthermore, it outlines

standardized experimental protocols based on internationally recognized guidelines to promote

consistency in susceptibility testing.

Comparative Susceptibility Data
The following tables summarize the in vitro activity of Cefalonium dihydrate against key

veterinary pathogens as reported in independent studies. These values can serve as a

reference for laboratories to compare their own findings and understand the expected range of

susceptibility.

Table 1: Minimum Inhibitory Concentration (MIC) Distribution of Cefalonium for Staphylococcus

aureus Isolates from Bovine Mastitis
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MIC (µg/mL) Number of Isolates (n=130)

≤0.031 3

0.063 12

0.125 40

0.25 39

0.5 17

1 7

2 1

4 1

8 1

16 2

32 1

≥64 6

Data adapted from a 2020 study on the usefulness of Cefapirin and Cefalonium disks for

susceptibility testing of S. aureus isolates from bovine mastitis.[1][2]

Table 2: MIC50 and MIC90 Values of Cefalonium for Bovine Mastitis Pathogens

Organism MIC50 (µg/mL) MIC90 (µg/mL)

Staphylococcus aureus 0.12 0.25

Streptococcus uberis ≤0.03 0.06

Streptococcus dysgalactiae ≤0.03 ≤0.03

MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are

inhibited, respectively. Data is from a study on European isolates.[3]
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Experimental Protocols
Standardized methodologies are crucial for generating reproducible and comparable

antimicrobial susceptibility testing (AST) results. The Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)

provide guidelines for AST of veterinary pathogens.[4][5][6][7][8][9][10] The following is a

generalized protocol for broth microdilution, a common method for determining MIC values.

Broth Microdilution Method for Cefalonium Dihydrate Susceptibility Testing

Preparation of Cefalonium Dihydrate Stock Solution:

Accurately weigh a suitable amount of Cefalonium dihydrate analytical standard.

Reconstitute in a recommended solvent (e.g., sterile distilled water or a buffer solution) to

a known concentration (e.g., 1024 µg/mL).

Sterilize the stock solution by filtration through a 0.22 µm filter.

Preparation of Microdilution Plates:

Use sterile 96-well microtiter plates.

Perform serial two-fold dilutions of the Cefalonium dihydrate stock solution in cation-

adjusted Mueller-Hinton broth (CAMHB) to achieve a range of final concentrations (e.g.,

0.015 to 128 µg/mL).

Include a growth control well (broth only) and a sterility control well (uninoculated broth).

Inoculum Preparation:

Select 3-5 well-isolated colonies of the test organism from an 18-24 hour agar plate.

Suspend the colonies in a sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10^8 CFU/mL).

Dilute the standardized inoculum in CAMHB to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.
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Inoculation and Incubation:

Inoculate each well of the microtiter plate with the prepared bacterial suspension.

Incubate the plates at 35 ± 2 °C for 16-20 hours in ambient air.

Result Interpretation:

The MIC is the lowest concentration of Cefalonium dihydrate that completely inhibits

visible growth of the organism.

Compare the results with established quality control ranges using reference strains such

as Staphylococcus aureus ATCC 29213.[4]

Quality Control
The use of quality control (QC) strains with known susceptibility profiles is essential to ensure

the accuracy and reproducibility of AST results. For cephalosporins, a common QC strain is

Staphylococcus aureus ATCC® 29213™. Laboratories should test QC strains concurrently with

clinical isolates and ensure that the resulting MICs fall within the acceptable ranges specified

by CLSI or EUCAST.

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in susceptibility testing and inter-laboratory

comparisons, the following diagrams are provided.
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Caption: Experimental workflow for antimicrobial susceptibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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